(2E)-3-(3,4-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H18N2O3S/c1-24-17-7-5-15(6-8-17)18-13-27-21(23-18)16(12-22)10-14-4-9-19(25-2)20(11-14)26-3/h4-11,13H,1-3H3/b16-10+
• InChI Key: XUUPJPJDKLEQRZ-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC(=C(C=C3)OC)OC)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/C3=CC(=C(C=C3)OC)OC)/C#N
• Molecular Formula: C21H18N2O3S
• Molecular Weight: 378.4 g/mol
• CAS No.: 313687-66-0

Description

(2E)-3-(3,4-dimethoxyphenyl)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C21H18N2O3S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

• Synthesis Techniques : The synthesis of related compounds, such as 3-(2,5-dimethoxyphenyl)-2-(4-methoxyphenyl)acrylonitrile, has been explored. Detailed synthesis methods and crystal structures for both E and Z isomers of these compounds have been described, indicating the compound's structural versatility and importance in crystallography (Shinkre et al., 2008).

Chemical Properties and Reactions

• Chemical Reactivity : The compound's reactivity has been studied, particularly in the context of forming bioactive heterocycles. For example, (Z)-3-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl) acrylonitrile has been synthesized via base-catalyzed reactions, highlighting its potential in creating various bioactive structures (Naveen et al., 2006).

Applications in Materials Science

• Fluorescent Properties : New fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core have been designed and synthesized. These compounds exhibit a range of fluorescent colors and have potential applications in materials science due to their multifunctional properties and emission characteristics (Eltyshev et al., 2021).

Photovoltaic Applications

• Dye-Sensitized Solar Cells : The compound has been studied in the context of dye-sensitized solar cells. Organic dyes related to this compound have shown potential in improving photovoltaic properties, such as short-circuit current density and photon-to-electron conversion efficiency (Sun et al., 2020).

Antimicrobial Applications

• Antimicrobial Polymers : Methacrylic monomers containing thiazole groups, similar in structure to the compound , have been synthesized and tested for their antimicrobial activity. These studies are significant in developing new antimicrobial materials (Cuervo-Rodríguez et al., 2019).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : Related compounds have been evaluated as corrosion inhibitors for mild steel in hydrochloric acid, demonstrating significant inhibition efficiency. This application is crucial in materials protection and maintenance (Verma et al., 2016).